Cas no 501331-02-8 ((2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid)

• Product name: (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid
• CAS No: 501331-02-8
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• MDL: MFCD07372882
• CID: 1035550
• PubChem ID: 11739674

(2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3-methylbutanoic acid
• (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methylbutanoic acid
• Fmoc-(R)-2-(aminomethyl)-3-methylbutanoic acid
• AK119234
• 6851AB
• CX33604
• FCH2717834
• AB35725
• (R)-2-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-METHYL]-3-METHYL-BUTYRIC ACID
• AX8244650
• ST24035197
• (R)-FMOC-2-AMINOMETHYL-3-METHYL-BUTYRIC ACID
• (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid
• (2R)-2-({[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}METHYL)-3-METHYLBUTANOIC ACID
• DS-018871
• 501331-02-8
• DTXSID00471539
• BVA33102
• CS-0060831
• A871654
• (2R)-2-[({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoic acid
• (R)-2-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3-methylbutanoicacid
• MFCD07372882
• Butanoic acid, 2-[[[(9H-fluoren-9-ylMethoxy)carbonyl]aMino]Methyl]-3-Methyl-, (2R)-
• DS-5573
• AKOS015948804

• MDL： MFCD07372882
• Inchi： 1S/C21H23NO4/c1-13(2)18(20(23)24)11-22-21(25)26-12-19-16-9-5-3-7-14(16)15-8-4-6-10-17(15)19/h3-10,13,18-19H,11-12H2,1-2H3,(H,22,25)(H,23,24)/t18-/m0/s1
• InChI Key： WVHQNPPGMKCPTP-SFHVURJKSA-N
• SMILES： O(C(N([H])C([H])([H])[C@]([H])(C(=O)O[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 353.16300
• Monoisotopic Mass: 353.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 3.9

Experimental Properties

• PSA: 79.12000
• LogP: 4.08630

(2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid Security Information

(2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid

Research Brief on (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid (CAS: 501331-02-8)

The compound (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid (CAS: 501331-02-8) is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) methodologies. This Fmoc-protected amino acid plays a critical role in the synthesis of complex peptides and peptidomimetics, which are essential in drug discovery and development. Recent studies have highlighted its utility in the preparation of therapeutic peptides, including those targeting cancer, infectious diseases, and metabolic disorders.

Recent advancements in peptide synthesis have emphasized the importance of high-purity building blocks like (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of novel antimicrobial peptides (AMPs) with enhanced stability and bioavailability. The study reported that the incorporation of this Fmoc-protected amino acid into peptide sequences improved resistance to proteolytic degradation, a common challenge in peptide-based therapeutics.

Another significant development involves the use of this compound in the synthesis of peptide-drug conjugates (PDCs). A 2024 paper in Bioconjugate Chemistry detailed its role in creating PDCs for targeted cancer therapy. The researchers utilized (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid as a linker to attach cytotoxic agents to tumor-homing peptides, resulting in conjugates with improved tumor specificity and reduced off-target effects. This approach holds promise for next-generation cancer treatments with minimized side effects.

In addition to its applications in therapeutic peptide synthesis, (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid has been investigated for its potential in material science. A 2023 study in ACS Biomaterials Science & Engineering explored its use in the design of peptide-based hydrogels for drug delivery systems. The study found that the compound's structural properties contributed to the formation of stable hydrogels capable of controlled drug release, highlighting its versatility beyond traditional peptide synthesis.

Quality control and scalability of (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid production have also been areas of recent focus. A 2024 industry report by a leading chemical supplier highlighted advancements in the large-scale synthesis of this compound, ensuring consistent purity and yield for commercial applications. These improvements are critical for meeting the growing demand for high-quality peptide synthesis reagents in pharmaceutical development.

In conclusion, (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-methyl-butanoic acid (CAS: 501331-02-8) remains a cornerstone in peptide synthesis, with expanding applications in drug discovery, targeted therapies, and biomaterials. Ongoing research continues to uncover new uses for this versatile building block, reinforcing its importance in the chemical biology and pharmaceutical industries. Future studies are expected to further optimize its synthesis and explore novel applications in emerging therapeutic areas.